Cas no 1142-22-9 (Benzene, 1,1'-(2-butene-1,4-diyl)bis-, (E)-)

Benzene, 1,1'-(2-butene-1,4-diyl)bis-, (E)- structure
1142-22-9 structure
Product Name:Benzene, 1,1'-(2-butene-1,4-diyl)bis-, (E)-
CAS No:1142-22-9
MF:C16H16
MW:208.298244476318
CID:1202410
PubChem ID:5370638
Update Time:2025-04-20

Benzene, 1,1'-(2-butene-1,4-diyl)bis-, (E)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-(2-butene-1,4-diyl)bis-, (E)-
    • [(E)-4-Phenyl-2-butenyl]benzene
    • 1,4-diphenyl-trans-2-butene
    • 1142-22-9
    • [(2E)-4-Phenyl-2-butenyl]benzene #
    • BDBM11020
    • CTYOBVWQEXIGRQ-BQYQJAHWSA-N
    • CHEMBL3604125
    • [(E)-4-phenylbut-2-enyl]benzene
    • [(2E)-4-Phenyl-2-butenyl]benzene
    • [(2E)-4-phenylbut-2-en-1-yl]benzene
    • Benzene, 1,1'-(2-butene-1,4-diyl)bis-
    • 1,4-diphenyl-2-butene (DPB)
    • Inchi: 1S/C16H16/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16/h1-12H,13-14H2/b8-7+
    • InChI Key: CTYOBVWQEXIGRQ-BQYQJAHWSA-N
    • SMILES: C(/C=C/CC1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 208.12528
  • Monoisotopic Mass: 208.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.